N-(1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)-2-oxo-2,3-dihydro-1H-imidazole-4-carboxamide

• IUPAC Name: N-[1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)pyrazol-4-yl]-2-oxo-1,3-dihydroimidazole-4-carboxamide
• InChI: InChI=1S/C16H15N5O4/c22-15(12-6-17-16(23)20-12)19-10-5-18-21(7-10)8-11-9-24-13-3-1-2-4-14(13)25-11/h1-7,11H,8-9H2,(H,19,22)(H2,17,20,23)
• InChI Key: YICREXRIVVQBDJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)CN3C=C(C=N3)NC(=O)C4=CNC(=O)N4
• Molecular Formula: C16H15N5O4
• Molecular Weight: 341.32 g/mol

Description

N-(1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)-2-oxo-2,3-dihydro-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C16H15N5O4 and its molecular weight is 341.327. The purity is usually 95%.
BenchChem offers high-quality N-(1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)-2-oxo-2,3-dihydro-1H-imidazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)-2-oxo-2,3-dihydro-1H-imidazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Research into the synthesis and structural analysis of compounds closely related to the specified chemical structure often involves exploring the reactivity of different functional groups to create novel compounds with potential biological or chemical utility. For example, studies have detailed the synthesis of pyrazole and imidazole derivatives through various methods, demonstrating the versatility of these scaffolds in organic synthesis. These processes often involve multi-step reactions, including functionalization, cyclization, and conjugation, to achieve the desired structures (Gabriele et al., 2006).

Biological Activities

Compounds containing pyrazole, imidazole, and carboxamide functional groups have been extensively studied for their biological activities, including antimicrobial, antioxidant, and cytotoxic effects. For instance, pyrazole and imidazole derivatives have shown promising results as antibacterial and antifungal agents, indicating their potential in developing new therapeutic agents. These studies often involve evaluating the synthesized compounds against a variety of bacterial and fungal strains to determine their efficacy and potency (Pillai et al., 2019).

Antioxidant Properties

The antioxidant properties of pyrazolecarboxamide derivatives have been investigated, with some studies demonstrating their effectiveness in scavenging free radicals and protecting against oxidative stress. These findings suggest potential applications in mitigating oxidative damage in biological systems, which is a contributing factor in many chronic diseases and aging processes (Soliman et al., 2019).